Cas no 85141-94-2 (Br-PEG4-OH)

• Product Name: Br-PEG4-OH
• CAS No: 85141-94-2
• MF: C₈H₁₇BrO₄
• MW: 257.122182607651
• MDL: MFCD18205852
• CID: 2197091
• PubChem ID: 14786209
• Update Time: 2025-10-28

Br-PEG4-OH Chemical and Physical Properties

Names and Identifiers

• 2-[2-[2-(2-Bromoethoxy)ethoxy]ethoxy]-ethanol
• 2-(2-(2-(2-bromoethoxy)ethoxy)-ethoxy)ethanol
• Br-PEG4-OH
• 2-[2-[2-(2-Bromoethoxy)ethoxy]ethoxy]ethanol (ACI)
• 11-Bromo-3,6,9-trioxaundecan-1-ol
• 2-(2-(2-(2-bromoethoxy)ethoxy)ethoxy)ethan-1-ol
• CS-0108537
• SY036113
• MFCD18205852
• 2-{2-[2-(2-bromoethoxy)ethoxy]ethoxy}ethan-1-ol
• 85141-94-2
• SCHEMBL10961934
• AKOS037644147
• AS-47118
• DB-338011
• 2-(2-(2-(2-BROMOETHOXY)ETHOXY)ETHOXY)ETHANOL
• F12154
• 2-[2-[2-(2-Bromoethoxy)ethoxy]ethoxy]ethanol
• BP-20625
• Bromo-PEG4-alcohol
• EN300-1706889
• C8H17BrO4
• 2-{2-[2-(2-BROMOETHOXY)ETHOXY]ETHOXY}ETHANOL
• Ethanol, 2-[2-[2-(2-bromoethoxy)ethoxy]ethoxy]-
• HY-130512

• MDL： MFCD18205852
• Inchi： 1S/C8H17BrO4/c9-1-3-11-5-7-13-8-6-12-4-2-10/h10H,1-8H2
• InChI Key： CERQCRALBKUCTF-UHFFFAOYSA-N
• SMILES： BrCCOCCOCCOCCO

Computed Properties

• Exact Mass: 256.03102 g/mol
• Monoisotopic Mass: 256.03102 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 10
• Complexity: 92.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 257.12
• XLogP3: -0.1
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.350±0.06 g/cm3 (20 ºC 760 Torr),
• Refractive Index: 1.4791 (20 ºC)
• Solubility: Soluble (275 g/l) (25 º C),

Additional information on Br-PEG4-OH

Br-PEG4-OH (CAS No. 85141-94-2): A Versatile PEG-Based Building Block for Biomedical and Chemical Applications

Br-PEG4-OH (CAS No. 85141-94-2), also known as 4-Bromo-3,6,9,12-tetraoxatetradecan-1-ol, is a highly valuable polyethylene glycol (PEG) derivative widely used in bioconjugation, drug delivery, and material science. This PEG-based linker combines the excellent biocompatibility of PEG with a reactive bromo group, making it an essential tool for researchers in pharmaceutical development and nanotechnology.

The unique structure of Br-PEG4-OH features a tetraethylene glycol spacer terminated with a hydroxyl group at one end and a bromine atom at the other. This bifunctional design enables diverse applications in click chemistry reactions and cross-coupling processes. Recent studies highlight its growing importance in developing ADC (antibody-drug conjugates), a hot topic in cancer therapeutics research.

In the context of current biomedical research trends, Br-PEG4-OH plays a crucial role in addressing key challenges in targeted drug delivery systems. Its PEG component provides excellent water solubility and reduces immunogenicity, while the bromo functionality allows for efficient conjugation with various biomolecules. This makes it particularly valuable for creating PEGylated nanoparticles, a rapidly growing field in nanomedicine.

From a chemical perspective, Br-PEG4-OH (CAS 85141-94-2) demonstrates excellent stability under various conditions, with solubility in water and most organic solvents. Its molecular weight of 285.15 g/mol and purity standards (typically >95%) make it suitable for sensitive applications. Researchers frequently search for information about its storage conditions (recommended at 2-8°C), handling precautions, and compatibility with different reaction systems.

The application spectrum of Br-PEG4-OH extends to proteomics research and biomarker discovery, where it serves as a versatile linker for modifying peptides and proteins. Its use in creating PEG-based hydrogels has gained attention in tissue engineering applications, addressing current demands for advanced biomaterials in regenerative medicine.

Market analysis shows increasing demand for PEG derivatives like Br-PEG4-OH, driven by growth in the biopharmaceutical sector and drug delivery technologies. The compound's role in developing COVID-19 therapeutics and vaccine adjuvants has further highlighted its importance, making it a frequently searched term in scientific databases.

Quality control aspects of Br-PEG4-OH (CAS 85141-94-2) are critical for research applications. Reputable suppliers provide comprehensive analytical data including NMR, HPLC, and mass spectrometry results. Researchers often inquire about custom synthesis options and bulk availability for large-scale projects.

Recent innovations have explored the use of Br-PEG4-OH in surface modification of medical devices and implants, leveraging its ability to create biocompatible interfaces. This aligns with current interests in implantable devices and biosensors, making the compound relevant to cutting-edge medical technology development.

The future outlook for Br-PEG4-OH applications appears promising, particularly in personalized medicine approaches and theranostic systems combining therapy and diagnostics. Its versatility continues to attract attention from both academic researchers and industrial developers working on next-generation biomedical solutions.

For researchers considering Br-PEG4-OH for their projects, understanding its reactivity profile and conjugation strategies is essential. The compound's bromo group participates efficiently in nucleophilic substitution reactions, while the hydroxyl end can be further modified or protected as needed for specific applications.